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Compound of Interest

Compound Name: Potassium chlorate

Cat. No.: B1238904

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the principles and applications of
potassium chlorate (KCIOs) in the formulation of chemical oxygen generators, often referred
to as "oxygen candles."

Introduction

Chemical oxygen generators are devices that produce breathable oxygen through a chemical
reaction. They are essential for life support in environments where a standard oxygen supply is
unavailable or impractical, such as in aircraft, submarines, spacecraft, and mine rescue
apparatus.[1] Generators utilizing the thermal decomposition of alkali metal chlorates, like
potassium chlorate, are valued for their long shelf life, high oxygen density, and reliability. The
core principle involves initiating a self-sustaining, exothermic decomposition of the chlorate,
which releases a steady stream of oxygen gas.[1]

Chemical Principles

The generation of oxygen from potassium chlorate is primarily achieved through its thermal
decomposition. The reaction can proceed via two main pathways, significantly influenced by
the presence of a catalyst.

o Uncatalyzed Decomposition: When heated above its melting point (356 °C) to temperatures
around 400 °C, potassium chlorate decomposes into potassium perchlorate (KCIO4) and
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potassium chloride (KCI).[2] Upon further heating, the potassium perchlorate decomposes to
yield potassium chloride and oxygen.[2]

o 4 KCIO3(s) » 3 KClOa(s) + KCI(s)
o KCIOa(s) — KCI(s) + 2 O2(q)

o Catalyzed Decomposition: The addition of a catalyst, most commonly manganese (V) oxide
(MnO2), significantly lowers the decomposition temperature and directs the reaction to a

more efficient, single-step process.[3][4] This is the preferred pathway for chemical oxygen
generators.

o 2 KCIOs3(s) + Catalyst - 2 KCI(s) + 3 02(g9)[4]

The catalyzed reaction is exothermic and, once initiated, can be self-sustaining, especially
when combined with a fuel source within the generator's core.[1]
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Caption: Decomposition pathways of potassium chlorate.

Quantitative Data Summary

The efficiency and composition of oxygen generators are critical parameters. The following
tables summarize key quantitative data.

Table 1: Physicochemical Properties of Potassium Chlorate

Property Value

Molar Mass 122.55 g/mol [5]
Melting Point 356 °C[2]
Decomposition Temp. (uncatalyzed) ~400 °C[2]

| Theoretical Oxygen Yield (by mass) | 39.17% |

Table 2: Typical Composition of a Chlorate-Based Oxygen Generator ("Oxygen Candle") Note:
Most commercial generators use sodium chlorate for higher oxygen yield by mass, but the
component principles are analogous for potassium chlorate.
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Component Chemical Example Weight Percentage = Purpose
o Sodium/Potassium Primary source of
Oxidizer 85 - 92%
Chlorate oxygen.[6]

Provides heat to

Fuel Iron (Fe) Powder 3-6% sustain the exothermic
reaction.[6][7]
o Lowers the
Manganese Dioxide »
Catalyst < 2% decomposition
(MnO2)

temperature.[1]

Smoothes

) ) decomposition and
_ Barium Peroxide _
Chlorine Scavenger <5% suppresses toxic
(BaO2) ]
chlorine gas

formation.[7][8]

| Binder | Glass Fibers | 1 - 4% | Provides structural integrity to the molded candle.[9][10] |

Table 3: Oxygen Yield Data

Parameter Value Notes

Calculated from the
Theoretical Yield 100% stoichiometry of 2 KCIO3
- 2 KCIl + 3 02.[11]

Varies based on experimental

conditions, purity of reagents,

Experimental Yield 67% - 95%
and completeness of the
reaction.[5][12][13]
. . For a typical sodium chlorate-
Commercial Unit Performance ~6.5 man-hours of Oz per kg

based candle.[7]

| Operational Duration | 12 to 22 minutes | For emergency aircraft oxygen generators.[7] |
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Protocols: Experimental Procedures

Protocol 1: Gravimetric Analysis of Oxygen Yield from
KCIOs

Objective: To experimentally determine the mass percentage of oxygen in potassium chlorate
by thermal decomposition.

Materials:

Potassium chlorate (KCIOs), pure

e Manganese (1V) oxide (MnO3), catalyst

e High-temperature ceramic crucible with lid
e Analytical balance (£ 0.001 g)

e Ring stand, ring clamp, and clay triangle

e Bunsen burner

e Crucible tongs

Safety goggles and lab coat
Methodology:

e Crucible Preparation: Thoroughly clean and dry the crucible and its lid. Heat them strongly
with the Bunsen burner for 5 minutes to remove any residual moisture. Allow to cool
completely to room temperature on a heat-proof mat.[14]

« Initial Weighing: Using crucible tongs, weigh the empty, cool crucible and lid on an analytical
balance. Record this mass.[15]

o Sample Preparation: Add approximately 1.0 to 1.5 grams of potassium chlorate to the
crucible. Weigh the crucible, lid, and KCIOs sample together. Record this mass precisely.[16]
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o Catalyst Addition (Optional but Recommended): Add a small amount of MnO:z (approx. 0.1-
0.2 g) to the crucible and gently mix with the KCIOs. The catalyst speeds up the reaction.[16]

o Apparatus Setup: Place the crucible on the clay triangle supported by the ring clamp and
stand. Place the lid slightly ajar to allow the evolved oxygen gas to escape.[16]

e Heating Procedure:

o Begin heating the crucible gently with the Bunsen burner for approximately 8 minutes.[16]
This prevents the sample from splattering.

o Increase the flame intensity and heat strongly for an additional 10-12 minutes, ensuring
the bottom of the crucible glows red.[14][16]

e Cooling and Weighing: Turn off the burner, fully cover the crucible with the lid using tongs,
and allow it to cool completely to room temperature (at least 10-15 minutes). Weigh the
cooled crucible, lid, and the remaining solid residue (potassium chloride). Record this mass.
[15]

e Heating to Constant Mass: To ensure the decomposition is complete, repeat the heating
(Step 6.2 for 6 minutes) and cooling/weighing (Step 7) cycles until two consecutive mass
readings are within £0.02 g of each other.[16]

 Calculations:
o Mass of KCIOs = (Mass of crucible + lid + sample) - (Mass of empty crucible + lid)

o Mass of Oxygen Lost = (Mass of crucible + lid + sample) - (Mass of crucible + lid + residue
after final heating)

o Experimental % Oxygen = (Mass of Oxygen Lost / Mass of KCIOs) x 100[16]
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Caption: Experimental workflow for gravimetric analysis.
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Protocol 2: Preparation and Functional Test of a Lab-
Scale Oxygen Candle

Objective: To prepare a small-scale chemical oxygen generator and demonstrate its self-
sustaining reaction. (Caution: This protocol involves exothermic reactions and should be
performed in a fume hood with appropriate safety measures.)

Materials:

Potassium chlorate (KCIOs), finely powdered

e lron (Fe) powder, fine mesh

e Manganese (IV) oxide (MnOz), finely powdered

e Non-combustible mold (e.g., a small ceramic crucible)

¢ Glass stirring rod

o High-temperature ignition source (e.g., propane torch or high-temp lighter)

» Heat-resistant surface (ceramic tile or sand bath)

o Safety goggles, face shield, and thermal gloves

Methodology:

o Component Preparation: Weigh the components according to a specified ratio, for example:
88% KCIOs, 8% Fe powder, and 4% MnO:2 by mass. Ensure all components are dry and
finely powdered for homogeneity.

 Homogenous Mixing: In a clean, dry beaker, carefully and gently combine the weighed
powders. Use a glass stirring rod to mix the components thoroughly until a uniform gray
powder is achieved. CRITICAL: Avoid friction, grinding, or impact during mixing as this can
cause premature ignition.

» Molding the Candle: Place the non-combustible mold onto a stable, heat-resistant surface.
Carefully pour the powder mixture into the mold. Gently tap the mold to settle the powder,
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but do not compact it with high pressure in a laboratory setting without specialized
equipment.

o Setup for Ignition: Place the entire setup (mold on heat-resistant surface) inside a fume
hood. Ensure there are no flammable materials nearby.

« Ignition: Donning a face shield and thermal gloves, use the high-temperature ignition source
to heat a small spot on the top surface of the powder mixture until a glow is observed. Once
the reaction initiates (indicated by a smoldering, glowing spot), remove the ignition source
immediately.

o Observation: Observe the reaction as it propagates through the mixture. The iron powder will
burn, sustaining the heat required for the catalyzed decomposition of the potassium
chlorate, which in turn releases the oxygen that supports the combustion of the iron. The
candle should smolder and release gas without a violent flame.

o Testing for Oxygen: (Optional) Once the reaction is steadily underway, a glowing wood splint
can be carefully introduced near the surface of the candle. The splint should relight,
confirming the production of oxygen.[17]

e Cooldown: Allow the mold and residue to cool completely for several hours before handling
or disposal.

Safety Precautions

o Oxidizing Agent: Potassium chlorate is a strong oxidizing agent. It can form explosive
mixtures with combustible materials such as sugar, sulfur, or phosphorus.[2]

o Purity: Reagents must be very pure. Contamination can lead to uncontrolled or explosive
decomposition.[2]

o Temperature Control: The decomposition reaction is exothermic and can become self-
accelerating. Careful temperature control is essential, especially during initial heating.[1]

e Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
appropriate gloves when handling potassium chlorate. A face shield is recommended for
experiments involving heating.
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» Handling: Avoid friction, shock, or impact when handling mixtures containing potassium
chlorate.

» Ventilation: All heating and decomposition experiments should be performed in a well-
ventilated laboratory or a fume hood to avoid inhalation of any potential byproducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Potassium Chlorate in Chemical
Oxygen Generators]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238904#application-of-potassium-chlorate-in-
chemical-oxygen-generators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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